Cas no 68097-58-5 (N,N-dimethyl-2-({[3-(pentyloxy)phenyl]carbamoyl}oxy)ethanaminium chloride)

• Product Name: N,N-dimethyl-2-({[3-(pentyloxy)phenyl]carbamoyl}oxy)ethanaminium chloride
• CAS No: 68097-58-5
• MF: C₁₆H₂₇ClN₂O₃
• MW: 330.850183725357
• CID: 1724526
• PubChem ID: 50056
• Update Time: 2025-04-21

N,N-dimethyl-2-({[3-(pentyloxy)phenyl]carbamoyl}oxy)ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-({[3-(pentyloxy)phenyl]carbamoyl}oxy)ethanaminium chloride
• dimethyl-[2-[(3-pentoxyphenyl)carbamoyloxy]ethyl]azanium,chloride
• m-Pentyloxycarbanilic acid 2-(dimethylamino)ethyl ester hydrochloride
• 68097-58-5
• CARBANILIC ACID, m-PENTYLOXY-, 2-(DIMETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE

• Inchi： 1S/C16H26N2O3.ClH/c1-4-5-6-11-20-15-9-7-8-14(13-15)17-16(19)21-12-10-18(2)3;/h7-9,13H,4-6,10-12H2,1-3H3,(H,17,19);1H
• InChI Key： DNJQIKWDKHBCNM-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(NC1=CC=CC(=C1)OCCCCC)=O)CC[NH+](C)C

Computed Properties

• Exact Mass: 302.9598
• Monoisotopic Mass: 330.1710204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 55.53